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Compound of Interest

Compound Name: Tetradecanenitrile

Cat. No.: B7770629 Get Quote

Introduction: The Rise of Nitriles in Perfumery
For decades, the perfumer's palette has been dominated by traditional chemical families:

esters, aldehydes, and alcohols. However, the search for novel olfactory experiences and

enhanced performance has led to the exploration of less conventional molecules. Among

these, nitriles have emerged as a versatile and valuable class of fragrance ingredients. Their

inherent stability, particularly in challenging bases like soap, and their often unique and

powerful odor profiles, make them a compelling choice for the modern formulator.

This guide provides a detailed technical overview of Tetradecanenitrile, also known as

Myristonitrile, a long-chain aliphatic nitrile with significant potential in fragrance formulation. We

will explore its chemical and physical properties, olfactory characteristics, and provide

comprehensive application notes and protocols for its effective use in a variety of fragrance

applications.

Unveiling Tetradecanenitrile: A Profile
Tetradecanenitrile (C₁₄H₂₇N) is a saturated fatty nitrile with a linear chain of 14 carbon atoms.

[1][2] This structure imparts low volatility, a key characteristic for fragrance longevity.
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Property Value Source

Chemical Name Tetradecanenitrile [1][2]

Synonyms
Myristonitrile, 1-

Cyanotridecane, Myristyl nitrile
[1][2]

CAS Number 629-63-0 [1][2]

Molecular Formula C₁₄H₂₇N [1][2]

Molecular Weight 209.37 g/mol [1]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Odor Profile
Fresh, clean, orange flower,

green, wet
[3]

Volatility Low [1]

Solubility
Insoluble in water; soluble in

organic solvents
[1]

The Olfactive Signature of Tetradecanenitrile
The odor of Tetradecanenitrile is best described as having a fresh, clean, and slightly floral

character with green and aqueous nuances.[3] Its profile is not overwhelmingly powerful on its

own but rather acts as a sophisticated modifier and enhancer within a fragrance composition.

The nitrile functional group can sometimes impart a subtle metallic or waxy undertone, a

characteristic feature of many aliphatic nitriles used in perfumery.

When evaluated in a 10% solution in a neutral solvent like dipropylene glycol (DPG), its

multifaceted character becomes more apparent, revealing delicate orange flower and wet,

green facets.[3] This complexity allows it to bridge and enhance a variety of fragrance families.

Applications in Fragrance Formulation
The unique properties of Tetradecanenitrile lend it to a wide range of applications in the

fragrance industry.
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Role as a Fixative and Base Note Enhancer
A fixative in perfumery is a substance that slows down the evaporation rate of more volatile

fragrance components, thereby increasing the longevity of the scent on the skin or in a product.

[4][5] Due to its high molecular weight and low volatility, Tetradecanenitrile exhibits excellent

fixative properties. It can anchor lighter, more fleeting top and middle notes, allowing the

fragrance to evolve more slowly and maintain its intended character for a longer duration.
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Fragrance Composition
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Modifier in Floral and Citrus Accords
The "fresh clean orangeflower green wet" character of Tetradecanenitrile makes it an

excellent modifier for both floral and citrus fragrances.[3]
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In Floral Compositions: It can enhance the freshness and dewy quality of white floral notes

like jasmine, lily of the valley, and orange blossom. It can also provide a modern, clean facet

to more traditional floral bouquets.

In Citrus Compositions: Tetradecanenitrile can extend the often-fleeting top notes of citrus

ingredients like bergamot, lemon, and grapefruit. Its subtle complexity can also add a unique,

non-foody depth to citrus accords, moving them away from simple freshness and towards a

more sophisticated fragrance profile.

Application in Alkaline Media
One of the most significant advantages of nitriles in perfumery is their exceptional chemical

stability, especially in alkaline environments where aldehydes and some esters can be prone to

degradation.[6][7] This makes Tetradecanenitrile an ideal candidate for use in:

Soaps (Bar and Liquid): It can help maintain the integrity of the fragrance throughout the

saponification process and the shelf life of the product.

Detergents and Cleaners: Its stability ensures a consistent and pleasant scent experience in

various household products.

Recommended Usage Levels
The optimal concentration of Tetradecanenitrile will vary depending on the desired effect and

the specific formulation. The following are general guidelines:
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Application
Recommended
Concentration in
Fragrance Concentrate (%)

Notes

Fine Fragrance (Eau de

Parfum, Eau de Toilette)
0.1 - 2.0%

Can be used at higher levels

for specific effects, but

moderation is key to avoid a

dominant nitrile character. A

95th percentile concentration

in fine fragrance has been

reported as 0.100%.[1]

Personal Care (Lotions,

Creams)
0.5 - 5.0%

Provides a clean background

note and enhances the

longevity of other fragrance

components.

Soaps and Detergents 1.0 - 10.0%

Higher concentrations can be

used to overcome the

harshness of the base and to

ensure a lasting scent.

Candles and Air Fresheners 2.0 - 15.0%

Its low volatility is

advantageous for a slow and

consistent release of

fragrance.

It is important to note that these are starting points, and sensory evaluation is crucial to

determine the ideal concentration for a specific product.[6]

Formulation Protocols
Solubility and Solvents
Tetradecanenitrile is soluble in common fragrance solvents such as ethanol, dipropylene

glycol (DPG), and isopropyl myristate (IPM). For ease of handling, especially if it is in a solid or

semi-solid state at room temperature, it is recommended to gently warm it until it becomes a

mobile liquid before incorporation into a blend.
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General Incorporation Protocol
Preparation: If Tetradecanenitrile is in a solid or semi-solid form, gently warm the container

in a water bath until it becomes a clear, mobile liquid.

Dilution (Optional): For precise dosing and evaluation, it can be beneficial to create a 10% or

20% dilution of Tetradecanenitrile in a suitable solvent like DPG or ethanol.
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Blending: Add the liquid Tetradecanenitrile or its dilution to the fragrance concentrate at the

desired concentration. It is generally recommended to add it during the blending of the

middle or base notes to allow for proper integration.

Homogenization: Ensure the mixture is thoroughly homogenized by stirring or agitation.

Maturation: Allow the final fragrance concentrate to mature for a period of 24 to 72 hours

before evaluating the final scent profile and incorporating it into the product base. This allows

the different fragrance molecules to synergize.

Protocol for Incorporation into an Emulsion
(Lotion/Cream)

Prepare the Fragrance Concentrate: Blend Tetradecanenitrile with other fragrance oils as

per the desired formulation.

Prepare the Emulsion: Create the oil-in-water or water-in-oil emulsion according to your

standard manufacturing procedure.

Cool Down Phase: During the cool-down phase of the emulsion, typically below 40°C, add

the fragrance concentrate slowly while stirring continuously. This prevents shocking the

emulsion and ensures even distribution of the fragrance.

Homogenization: Gently homogenize the final product to ensure the fragrance is uniformly

dispersed.

Stability Testing: Conduct stability tests on the final product to ensure the fragrance does not

cause any phase separation, discoloration, or other undesirable effects.

Stability and Safety
Stability Profile
As a saturated aliphatic nitrile, Tetradecanenitrile is chemically very stable. It is resistant to

oxidation and hydrolysis under normal storage conditions. Its stability in alkaline media makes it

particularly suitable for soap and detergent applications. However, as with all fragrance
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ingredients, it is recommended to store it in a cool, dark place in a tightly sealed container to

prevent any potential degradation over time.

Safety and Regulatory Status
The Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment for

"myristo nitrile" and concluded that it is not a concern for skin sensitization under the current

declared levels of use.[2] It is also listed on the International Fragrance Association (IFRA)

transparency list, indicating its use as a fragrance ingredient.[8] As with all fragrance materials,

it is the responsibility of the formulator to ensure that the final product complies with all relevant

regulatory guidelines and safety standards, such as those set by IFRA.

Conclusion
Tetradecanenitrile is a valuable and versatile ingredient in the modern perfumer's palette. Its

unique olfactory profile, combined with its excellent stability and fixative properties, allows for

the creation of innovative and long-lasting fragrances across a wide range of product

categories. By understanding its characteristics and following the appropriate formulation

protocols, researchers, scientists, and fragrance development professionals can effectively

leverage the potential of this intriguing molecule to enhance their creations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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